Cas no 1203318-94-8 (N-(4-methyl-1,3-thiazol-2-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide)

• Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide
• CAS No: 1203318-94-8
• MF: C₁₈H₁₈N₄O₂S
• MW: 354.426122188568
• CID: 6303149
• PubChem ID: 49703135
• Update Time: 2025-07-10

N-(4-methyl-1,3-thiazol-2-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-1,3-thiazol-2-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide
• F5652-0218
• N-(4-methylthiazol-2-yl)-2-(6-oxo-3-(p-tolyl)pyridazin-1(6H)-yl)propanamide
• 2-[3-(4-methylphenyl)-6-oxopyridazin-1-yl]-N-(4-methyl-1,3-thiazol-2-yl)propanamide
• AKOS024516423
• N-(4-methyl-1,3-thiazol-2-yl)-2-[3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]propanamide
• 1203318-94-8
• VU0649611-1

• Inchi： 1S/C18H18N4O2S/c1-11-4-6-14(7-5-11)15-8-9-16(23)22(21-15)13(3)17(24)20-18-19-12(2)10-25-18/h4-10,13H,1-3H3,(H,19,20,24)
• InChI Key： VUTKQRUEXWRKKA-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(C(C)N1C(C=CC(C2C=CC(C)=CC=2)=N1)=O)=O

Computed Properties

• Exact Mass: 354.11504700g/mol
• Monoisotopic Mass: 354.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(4-methyl-1,3-thiazol-2-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide

Professional Introduction to Compound with CAS No 1203318-94-8 and Product Name: N-(4-methyl-1,3-thiazol-2-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide

Compound with the CAS number 1203318-94-8 and the product name N-(4-methyl-1,3-thiazol-2-yl)-2-3-(4-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-ylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound incorporates several key pharmacophoric elements, including a thiazole ring, a pyridazine core, and an amide functional group, which collectively contribute to its unique chemical and biological properties.

The thiazole moiety is a well-known pharmacophore found in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. Its presence in this compound suggests potential interactions with biological targets such as enzymes and receptors. The pyridazine core is another important structural feature that has been extensively studied for its role in modulating various biological pathways. Pyridazine derivatives are known to exhibit activities ranging from antiviral to anticancer effects, making them valuable scaffolds for drug discovery.

The amide functional group in the molecule introduces additional flexibility and reactivity, which can be exploited for further derivatization and optimization. This feature allows for the exploration of different conformations and interactions with biological targets, enhancing the compound's potential as a lead molecule for drug development. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between this compound and its potential biological targets. Studies using molecular dynamics simulations have revealed that the thiazole and pyridazine rings adopt specific orientations that facilitate binding to proteins involved in critical cellular processes. These simulations have also highlighted the importance of the amide group in stabilizing the compound's binding affinity through hydrogen bonding interactions.

In vitro studies have demonstrated that this compound exhibits notable activity against various disease-related targets. For instance, preliminary experiments have shown inhibitory effects on enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammation. Additionally, the compound has shown promise in modulating ion channels, which could have implications for treating neurological disorders.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors, followed by functional group transformations to introduce the desired heterocyclic moieties. Advances in synthetic methodologies have allowed for more efficient and scalable production of complex molecules like this one, facilitating their use in both preclinical and clinical research.

The pharmacokinetic properties of this compound are also of great interest. Studies indicate that it exhibits reasonable solubility and bioavailability, which are crucial factors for its potential therapeutic application. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, suggesting a favorable safety profile. These findings are encouraging and warrant further investigation into its clinical potential.

Current research efforts are focused on exploring derivatives of this compound to enhance its potency and selectivity. By modifying specific structural features such as the substitution patterns on the thiazole ring or the side chains attached to the amide group, researchers aim to fine-tune the compound's biological activity. These modifications can be guided by insights gained from structure-activity relationship (SAR) studies, which help identify key residues responsible for binding affinity and specificity.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze large datasets to identify structural features that correlate with biological activity, enabling researchers to prioritize compounds for further testing. This approach has already been successful in identifying novel scaffolds with therapeutic potential.

Future directions for research on this compound include exploring its mechanisms of action at a molecular level. Understanding how it interacts with its biological targets can provide valuable insights into its therapeutic effects and help guide the development of more effective drugs. Additionally, preclinical studies are needed to evaluate its efficacy in animal models of human diseases.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines. Chemists play a crucial role in designing and synthesizing novel compounds like this one, while biologists investigate their biological effects. Pharmacologists bridge these disciplines by studying how drugs interact with living systems at both molecular and cellular levels.

The impact of computational tools on drug discovery cannot be overstated. Software packages for molecular modeling allow researchers to visualize complex interactions between compounds and their targets with unprecedented detail. These tools are essential for designing experiments that maximize efficiency while minimizing costs associated with traditional trial-and-error approaches.